Cas no 1240519-79-2 (9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy-)

9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy- structure
1240519-79-2 structure
9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy-
1240519-79-2
C18H16O3
280.317845344543
6640047

9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy- Properties

Names and Identifiers

    • 9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy-
    • UPXJKTAPRVQEOX-UHFFFAOYSA-N
    • 1S/C18H16O3/c1-18(2,3)10-7-8-11-13(9-10)17(21)15-12(16(11)20)5-4-6-14(15)19/h4-9,19H,1-3H3
    • C1(O)=C2C(C(=O)C3=C(C2=O)C=C(C(C)(C)C)C=C3)=CC=C1

Experimental Properties

  • 452.0±34.0 °C(Predicted)
  • 6.82±0.20(Predicted)
  • 1.250±0.06 g/cm3(Predicted)

9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy- Synthesis

Synthetic Circuit 1

18801-00-8 18801-00-8
1240519-79-2 1240519-79-2
1240519-80-5 1240519-80-5
84-47-9 84-47-9
Reaction Conditions
1.1 Reagents: Iodine(2+), bis[(hydroxy-κO)phenyliodoniumato]phenyl-, sulfate (1:2) Catalysts: Bis(methanol)-μ-oxobis[C,C,C-tris(1,1-dimethylethyl)-29H,31H-tribenzo[b,g,l]pyri… Solvents: Methanol ;  0.5 h, 25 °C
Reference
Binuclear iron(III) phthalocyanine(μ-oxo-dimer)-catalyzed oxygenation of aromatic hydrocarbons with iodosylbenzene sulfate and iodosylbenzene as the oxidants
Neu, Heather M.; et al, Advanced Synthesis & Catalysis, 2009, 351(18), 3168-3174

9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy- Raw materials

9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy- Preparation Products

9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy- Related Literature

1240519-79-2 (9,10-Anthracenedione, 7-(1,1-dimethylethyl)-1-hydroxy-) Related Products

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